(R)-1-(4-Ethylphenyl)ethanamine hydrochloride
Overview
Description
(R)-1-(4-Ethylphenyl)ethanamine hydrochloride, also known as ephedrine hydrochloride, is a sympathomimetic drug that is commonly used as a decongestant and bronchodilator. It is a chiral compound, meaning that it exists in two different forms that are mirror images of each other. The (R)-enantiomer is the active form of ephedrine hydrochloride, while the (S)-enantiomer is inactive.
Scientific Research Applications
Antiamoebic Activity and Toxicity Studies : A study by Zaidi et al. (2015) involved synthesizing a series of compounds possessing N-substituted ethanamine, followed by evaluating their antiamoebic activity against Entamoeba histolytica. Some of these compounds showed better activity than the standard drug metronidazole (Zaidi et al., 2015).
Catalytic Activities in Asymmetric Transfer Hydrogenation : Research by Kumah et al. (2019) discussed the synthesis of chiral synthons related to (R)-1-phenyl-N-(pyridine-2-yl)ethylidine)ethanamine, which were used to form nickel complexes. These complexes demonstrated moderate catalytic activities in asymmetric transfer hydrogenation of ketones (Kumah et al., 2019).
Synthesis and Analgesic Activity : Takahashi et al. (1983) synthesized optically pure chiral amines, including variants of (R)-1-aryl-2-phenylethylamines, and evaluated them for analgesic activity. Some compounds showed inhibition comparable to (-)-pentazocine hydrochloride (Takahashi et al., 1983).
Intermediate in Drug Synthesis : Mathad et al. (2011) described the synthesis and resolution of 1-(naphthalen-1-yl)ethanamine, a key intermediate for the synthesis of cinacalcet hydrochloride, a drug for treating secondary hyperparathyroidism (Mathad et al., 2011).
Biocide and Corrosion Inhibition : Walter and Cooke (1997) discussed the multifunctional biocide properties of 2-(Decylthio)ethanamine hydrochloride, highlighting its broad-spectrum activity against bacteria, fungi, and algae, as well as its biofilm and corrosion inhibition properties (Walter & Cooke, 1997).
Synthesis of Nonbenzenoid Analog of Biogenic Amine : Kurokawa (1983) synthesized 2-(4-Azulenyl)ethanamine derivatives as nonbenzenoid analogs of biogenic amines and investigated their enzyme activity, finding inhibition of cyclic AMP-phosphodiesterase (Kurokawa, 1983).
Properties
IUPAC Name |
(1R)-1-(4-ethylphenyl)ethanamine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N.ClH/c1-3-9-4-6-10(7-5-9)8(2)11;/h4-8H,3,11H2,1-2H3;1H/t8-;/m1./s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVCCRPRAEAGOHX-DDWIOCJRSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(C)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)[C@@H](C)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50704142 | |
Record name | (1R)-1-(4-Ethylphenyl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50704142 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1032149-84-0 | |
Record name | (1R)-1-(4-Ethylphenyl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50704142 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.